4-(Aminomethyl)-5,6-dimethylpyridazin-3-ol hydrochloride
Overview
Description
4-(Aminomethyl)-5,6-dimethylpyridazin-3-ol hydrochloride (also known as 4-AMDM-HCl) is a synthetic compound with numerous applications in scientific research and laboratory experiments. 4-AMDM-HCl is a small molecule that has been studied extensively in recent years due to its interesting biochemical and physiological effects.
Scientific Research Applications
Synthetic Pathways and Chemical Properties
- A study on the modes of action of pyridazinone herbicides indicated that certain pyridazinone chemicals, including analogs of the mentioned compound, inhibit photosynthesis in barley, suggesting potential applications in agricultural chemistry (Hilton et al., 1969).
- Research on the synthesis of pyridazino-fused ring systems demonstrated the development of novel pyridazinol derivatives, highlighting the compound's utility in creating pharmacologically active structures (Károlyházy et al., 2001).
- Another study elaborated on novel syntheses of aminothieno[2,3-c]pyridazine and related derivatives, presenting a pathway that includes the use of similar pyridazinone structures for generating compounds with potential biological activity (Gaby et al., 2003).
Potential Biological Activities
- Investigations into the preparation of heterocyclic compounds using similar chemical frameworks have suggested possible biological activities, including antimicrobial and antifungal properties, indicating the relevance of these compounds in medicinal chemistry research (Sayed et al., 2003).
- The photochemical dimerization of 2-aminopyridines and related studies have provided insights into the chemical behavior under UV irradiation, suggesting applications in materials science and photodynamic research (Taylor & Kan, 1963).
Advanced Applications and Drug Discovery
- A detailed examination of polysubstituted pyridazinones through sequential nucleophilic substitution reactions revealed a methodology for synthesizing diverse substituted pyridazinone systems, potentially useful in drug discovery and pharmaceutical research (Pattison et al., 2009).
properties
IUPAC Name |
5-(aminomethyl)-3,4-dimethyl-1H-pyridazin-6-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O.ClH/c1-4-5(2)9-10-7(11)6(4)3-8;/h3,8H2,1-2H3,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMFMYSVGVWQBPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NN=C1C)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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